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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzoic acid

Cat. No.: B021343

For researchers and professionals in drug development, the meticulous management of
chemical reagents is fundamental to laboratory safety and environmental stewardship. This
document provides a comprehensive, step-by-step protocol for the proper disposal of 2-
Methyl-5-nitrobenzoic acid, compiled from current safety data sheets and chemical handling
guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves, eye protection (safety glasses or goggles), and a lab coat. All handling of 2-Methyl-5-
nitrobenzoic acid should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation.[1]

Quantitative Data for Safe Handling

The following table summarizes key quantitative data for 2-Methyl-5-nitrobenzoic acid, which
is crucial for its safe handling and storage.
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Property Value

CAS Number 1975-52-6

Molecular Weight 181.15 g/mol [2]

Appearance Needles or beige solid[2][3]

Melting Point 175-180 °C (347-356 °F)[2][4]
Solubility in Water Insoluble (< 1 mg/mL at 72 °F)[2][3][4]
log Pow 1.9[1]

Step-by-Step Disposal Protocol

The disposal of 2-Methyl-5-nitrobenzoic acid must be in strict adherence to local, regional,
and national hazardous waste regulations.[1] The subsequent protocol details the general
procedures for its safe disposal.

Waste Collection and Storage

o Collection: Collect waste 2-Methyl-5-nitrobenzoic acid in a designated, properly labeled,
and sealed container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area. It should be kept
away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Small Spills and Residue Cleanup

In the event of a small spill, follow these steps:

o Ventilation and Ignition Sources: Ensure the area is well-ventilated and remove any potential
sources of ignition, as the compound is likely combustible.[2][3]

o Dampening: To prevent the formation of dust, dampen the spilled solid material with acetone.

[3]

o Collection: Carefully transfer the dampened material into a suitable container for chemical
waste. Use absorbent paper dampened with acetone to collect any remaining residue.|[3]
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e Decontamination: The contaminated surfaces should be washed first with acetone and then
with a strong soap and water solution.[3]

o Sealing: Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag
for disposal.[3]

Final Disposal

o Hazardous Waste Classification: Chemical waste generators are responsible for determining
if a discarded chemical is classified as a hazardous waste.[1]

» Professional Disposal: Dispose of the contents and container through an approved waste
disposal plant.[1] Do not allow the chemical to be released into the environment or flushed
down the drain.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyl-5-nitrobenzoic acid.
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Disposal of 2-Methyl-5-nitrobenzoic Acid

E’Start: Have 2-Methyl-5-nitrobenzoic acid for dispos@

\

Is it a small spill or bulk waste?

Bulk Waste

Follow Small Spill Protocol:
1. Ensure ventilation & remove ignition sources. Follow Bulk Waste Protocol:
2. Dampen with acetone. 1. Collect in a labeled, sealed container.
3. Collect in a labeled container. 2. Store in a cool, dry, ventilated area away from incompatibles.
4. Decontaminate area.

Engage Approved Waste Disposal Service

(End: Proper Disposal Complete)

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-Methyl-5-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. fishersci.com [fishersci.com]

2. 2-Methyl-5-nitrobenzoic acid | CBH7NO4 | CID 519683 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-METHYL-5-NITROBENZOIC ACID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

4. 2-Methyl-5-nitrobenzoic acid | 1975-52-6 [chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of 2-Methyl-5-nitrobenzoic Acid: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021343#2-methyl-5-nitrobenzoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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